Cas no 1000565-73-0 (2-{imidazo1,2-apyrazin-3-yl}acetic acid)
2-{imidazo1,2-apyrazin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- imidazo[1,2-a]pyrazin-3-ylacetic acid
- 2-{imidazo1,2-apyrazin-3-yl}acetic acid
-
- Inchi: 1S/C8H7N3O2/c12-8(13)3-6-4-10-7-5-9-1-2-11(6)7/h1-2,4-5H,3H2,(H,12,13)
- InChI Key: XOMAFHSPIRRVCW-UHFFFAOYSA-N
- SMILES: C12=NC=C(CC(O)=O)N1C=CN=C2
2-{imidazo1,2-apyrazin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867360-0.05g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1867360-0.1g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1867360-0.25g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1867360-0.5g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1867360-1.0g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1867360-2.5g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1867360-5.0g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1867360-10.0g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1867360-1g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1867360-5g |
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid |
1000565-73-0 | 5g |
$2443.0 | 2023-09-18 |
2-{imidazo1,2-apyrazin-3-yl}acetic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-{imidazo1,2-apyrazin-3-yl}acetic acid
Comprehensive Overview of 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid (CAS No. 1000565-73-0): Properties, Applications, and Research Insights
The compound 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid (CAS No. 1000565-73-0) is a heterocyclic derivative gaining significant attention in pharmaceutical and biochemical research. With its unique imidazo[1,2-a]pyrazine core, this molecule exhibits versatile reactivity, making it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in inflammation and oncology-related studies.
Structurally, 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid features a fused bicyclic system with an acetic acid side chain, offering both hydrogen bond donor and acceptor capabilities. This characteristic enhances its binding affinity to various enzyme targets, a property highly sought after in small molecule drug development. Recent literature highlights its role as a precursor for kinase inhibitors, aligning with current trends in personalized medicine approaches.
In the context of green chemistry advancements, synthetic routes for CAS 1000565-73-0 have evolved to minimize environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing growing concerns about sustainable pharmaceutical manufacturing. The compound's stability under physiological conditions makes it particularly interesting for prodrug design, a hot topic in drug delivery optimization discussions.
Analytical characterization of 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Its distinct UV absorption profile enables sensitive detection in biological matrices, supporting its investigation in ADME studies (Absorption, Distribution, Metabolism, Excretion) - a critical focus area for preclinical research.
The scientific community has shown particular interest in the structure-activity relationship (SAR) of this compound. Computational chemistry approaches, including molecular docking and QSAR modeling, have become essential tools for predicting its interactions with biological targets. These methodologies align with the growing demand for in silico drug design solutions in pharmaceutical R&D pipelines.
From a commercial perspective, CAS 1000565-73-0 has emerged as a key building block in fragment-based drug discovery. Its balanced lipophilicity profile (logP) and molecular weight make it compliant with Lipinski's rule of five, a frequent search term among medicinal chemists. Suppliers increasingly highlight its availability in various salt forms and isotope-labeled versions to support diverse research needs.
Recent patent literature reveals innovative applications of 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid derivatives in addressing drug resistance challenges, particularly in antimicrobial and anticancer contexts. This connects with widespread public interest in superbug solutions and targeted cancer therapies. The compound's modular structure allows for strategic structure modification to enhance bioavailability and target selectivity.
Quality standards for 1000565-73-0 have become more stringent, reflecting the pharmaceutical industry's emphasis on ICH guidelines. Analytical certificates now typically include detailed genotoxic impurity profiling and residual solvent analysis, addressing regulatory concerns in API manufacturing. These developments respond to frequent queries about pharmaceutical grade chemicals and GMP compliance in research compounds.
Emerging studies suggest potential applications of imidazo[1,2-a]pyrazine derivatives in neurological disorders, correlating with growing societal focus on brain health and neurodegenerative diseases. The acetic acid moiety in 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid provides opportunities for prodrug strategies to enhance blood-brain barrier penetration, a key challenge in CNS drug development.
In material science, the conjugated system of this compound has attracted attention for organic electronic applications. Researchers are investigating its potential in OLED materials and molecular sensors, areas experiencing rapid growth due to demands for flexible electronics and wearable technologies. This multidisciplinary relevance boosts its visibility across scientific databases and search engines.
1000565-73-0 (2-{imidazo1,2-apyrazin-3-yl}acetic acid) Related Products
- 190381-49-8(Imidazo[1,2-a]pyrazine-2-aceticacid, 6-methyl-)
- 645-65-8(2-(1H-Imidazol-5-yl)acetic acid)
- 57892-75-8(Imidazo[1,2-a]pyrazine-2-aceticacid)
- 17745-04-9(2-{imidazo[1,2-a]pyridin-3-yl}acetic acid)
- 144294-24-6(2-methyl-Imidazo[1,2-a]pyrazine-3-acetic acid)
- 127657-46-9(2-(Imidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride)
- 453548-55-5(2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol)
- 19741-30-1(2-{imidazo[1,2-a]pyridin-2-yl}acetic acid)
- 144294-20-2(2-methyl-Imidazo[1,2-a]pyrazine-3-acetic acid ethyl ester)
- 77112-55-1(α-methyl-Imidazo[1,2-a]pyrazine-2-acetic acid)